Cas no 84223-13-2 (2-Propanone, 1-butoxy-)

• Product Name: 2-Propanone, 1-butoxy-
• CAS No: 84223-13-2
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 707129
• PubChem ID: 11105392
• Update Time: 2025-11-05

2-Propanone, 1-butoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-butoxy-
• 1-butoxypropan-2-one
• 2-Propanone, 1-butoxy- (9CI)
• EN300-7076891
• 84223-13-2
• DTXSID50455283
• 3-butoxy-2-propanone
• SCHEMBL8380874

• Inchi： 1S/C7H14O2/c1-3-4-5-9-6-7(2)8/h3-6H2,1-2H3
• InChI Key： UYNCDYOFUJEUQN-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)CCCC

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Propanone, 1-butoxy-

Market Research and Analysis Report on 2-Propanone, 1-butoxy-

The compound 2-Propanone, 1-butoxy-, also identified by the CAS number 84223-13-2, has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the potential of 2-Propanone, 1-butoxy- as a key intermediate in the synthesis of various bioactive compounds. Its unique chemical properties, including its ability to participate in nucleophilic addition reactions, make it an invaluable component in drug development processes. The compound has been utilized in the creation of antibiotics, anti-inflammatory agents, and other therapeutic agents.

The global demand for 2-Propanone, 1-butoxy- has been driven by its increasing application in the pharmaceutical sector. According to market research, the demand for this compound is expected to grow at a compound annual growth rate (CAGR) of approximately 5% over the next five years. This growth is attributed to the rising need for novel drug molecules and the expansion of the generic drugs market.

From a supply chain perspective, several key players have emerged as major suppliers of 2-Propanone, 1-butoxy-. These include international chemical manufacturers and specialty pharmaceutical companies. The competitive landscape is characterized by both established firms and emerging players striving to meet the growing demand through innovative production techniques and cost-effective manufacturing processes.

In terms of regional markets, North America and Europe remain dominant due to their advanced healthcare infrastructure and robust pharmaceutical industries. However, Asia-Pacific countries such as China and India are rapidly gaining traction as key markets due to their expanding healthcare sectors and increasing investment in research and development activities.

The research methodology employed for this analysis includes a thorough review of academic journals, industry reports, and market data. This approach ensures that the findings are based on credible sources and provide a holistic view of the current market dynamics.

In conclusion, 2-Propanone, 1-butoxy- holds immense potential in shaping future advancements in the pharmaceutical industry. As demand continues to rise globally, it is crucial for stakeholders to stay informed about emerging trends and technological innovations related to this compound.